Cas no 882880-12-8 (1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane)

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane structure
882880-12-8 structure
Product Name:1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane
CAS No:882880-12-8
MF:C22H24N2O4
MW:380.436965942383
MDL:MFCD17018494
CID:710357
PubChem ID:11668031
Update Time:2024-10-26

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone,7,7'-[1,4-butanediylbis(oxy)]bis[3,4-dihydro-
    • 1,4-bis[(2-oxo-3,4-dihydro-quinolin-7(1H)-yl)-oxy]butane
    • 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane
    • 7-[4-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]butoxy]-3,4-dihydro-1H-quinolin-2-one
    • QUI012
    • 7,7′-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone] (ACI)
    • 1,4-Bis(3,4-dihydro-2(1H)-quinolinone-7-oxy)butane
    • 7,7′-[Butane-1,4-diylbis(oxy)]bis(3,4-dihydro-2(1H)-quinolinone)
    • Aripiprazole diquinoline butanediol
    • 882880-12-8
    • AS-71590
    • AC-28368
    • MFCD17018494
    • AKOS027379167
    • 2(1H)-Quinolinone, 7,7'-(1,4-butanediylbis(oxy))bis(3,4-dihydro-
    • 7,7'-[Butane-1,4-diylbis(oxy)]di(3,4-dihydroquinolin-2(1H)-one)
    • HYDKRRWQLHXDEN-UHFFFAOYSA-N
    • 7-{4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butoxy}-1,2,3,4-tetrahydroquinolin-2-one
    • DB-050301
    • DTXSID70470332
    • W15184
    • 2(1H)-Quinolinone, 7,7'-[1,4-butanediylbis(oxy)]bis[3,4-dihydro-; ,7'-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone]; 1,4-Bis(3,4-dihydro-2(1H)-quinolinone-7-oxy)butane
    • FS6X5WDG7B
    • 7,7'-(1,4-Butanediylbis(oxy))bis(3,4-dihydro-2(1H)-quinolinone)
    • CS-0047323
    • SY335776
    • UNII-FS6X5WDG7B
    • 7,7'-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone
    • 7,7 inverted exclamation mark -[Butane-1,4-diylbis(oxy)]bis[3,4-dihydroquinolin-2(1H)-one]
    • 7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)
    • SCHEMBL2842062
    • 1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane
    • MDL: MFCD17018494
    • Inchi: 1S/C22H24N2O4/c25-21-9-5-15-3-7-17(13-19(15)23-21)27-11-1-2-12-28-18-8-4-16-6-10-22(26)24-20(16)14-18/h3-4,7-8,13-14H,1-2,5-6,9-12H2,(H,23,25)(H,24,26)
    • InChI Key: HYDKRRWQLHXDEN-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C(=CC(=CC=2)OCCCCOC2C=C3NC(CCC3=CC=2)=O)N1

Computed Properties

  • Exact Mass: 380.17400
  • Monoisotopic Mass: 380.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA
  • PSA: 76.66000
  • LogP: 3.97000

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Security Information

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Pricemore >>

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1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ;  24 h, rt
Reference
Method for purifying aripiprazole intermediate 7-(4-chlorobutoxy)-3,4-dihydro-2-quinolinone
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  24 h, 20 - 30 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt → 80 °C
Reference
Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole
Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt → 80 °C
Reference
Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole
Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  2 h, reflux
1.2 Solvents: Dimethylformamide ;  rt
Reference
Synthesis and characterization of related compounds of aripiprazole, an antipsychotic drug substance
Chander, T. Poorna; et al, Synthetic Communications, 2007, 37(24), 4337-4341

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methyl ethyl ketone ;  75 °C
Reference
Efficient synthesis of deuterium labeled hydroxyzine and aripiprazole
Vohra, Mohit; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2015, 58(7), 304-307

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  24 h, 20 - 30 °C
Reference
Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole
Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Raw materials

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Preparation Products

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Related Literature

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